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Compound of Interest

Compound Name:
Diethyl 3,4-dihydroxythiophene-

2,5-dicarboxylate

Cat. No.: B105753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and spectral characteristics of Diethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate. All quantitative data is summarized for clarity, and detailed experimental

protocols are provided.

Molecular Structure and Chemical Properties
Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a symmetrically substituted thiophene

derivative. The core structure consists of a five-membered thiophene ring, functionalized with

two hydroxyl groups at the 3 and 4 positions and two ethyl carboxylate groups at the 2 and 5

positions.
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Identifier Value

IUPAC Name
diethyl 3,4-dihydroxythiophene-2,5-

dicarboxylate[1]

CAS Number 1822-66-8[2]

Molecular Formula C₁₀H₁₂O₆S[2]

Molecular Weight 260.27 g/mol [1]

Canonical SMILES CCOC(=O)C1=C(C(=C(S1)C(=O)OCC)O)O[1]

InChI

InChI=1S/C10H12O6S/c1-3-15-9(13)7-

5(11)6(12)8(17-7)10(14)16-4-2/h11-12H,3-

4H2,1-2H3[1]

InChIKey YOKOBAHUBJPMGP-UHFFFAOYSA-N[1]

Physicochemical Properties
Property Value Source

Physical Form Pale yellow to white solid [2]

Melting Point 132-135 °C [2]

Boiling Point 153 °C at 760 mmHg Sigma-Aldrich

Topological Polar Surface Area 121 Å² [1]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
7 [2]

Rotatable Bond Count 6 [2]

XLogP3 3.1 [2]

Synthesis and Experimental Protocols
The synthesis of Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is typically achieved

through a condensation reaction between diethyl thioglycolate and diethyl oxalate in the
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presence of a strong base. Several variations of this procedure exist.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

